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Compound of Interest

Compound Name: Raddeanoside R8

Cat. No.: B15595291

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Raddeanoside R8 is a complex triterpenoid saponin that has been isolated from the rhizomes

of Anemone raddeana. As a member of the saponin class of natural products, Raddeanoside
R8 is of interest to the scientific community for its potential biological activities, which are

characteristic of this family of compounds. This document provides a summary of the available

information regarding the chemical structure elucidation of Raddeanoside R8.

1. General Information

Compound Name: Raddeanoside R8

Source:Anemone raddeana Regel (Ranunculaceae)

CAS Number: 124961-61-1

Molecular Formula: C₆₅H₁₀₆O₃₀

2. Structural Framework
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The fundamental structure of Raddeanoside R8 was established through chemical and

spectroscopic analysis, as detailed in the primary literature. The structure is characterized as a

complex glycoside of an oleanolic acid aglycone. Specifically, it is described as: 3-O-alpha-L-

rhamnopyranosyl-(1→2)-O-beta-D-glucopyranosyl-(1→2)-alpha-L-arabinopyranosyl oleanolic

acid 28-O-alpha-L-rhamnopyranosyl-(1→4)-O-beta-D-glucopyranosyl-(1→6)-beta-D-

glucopyranoside.

The core of Raddeanoside R8 is oleanolic acid, a pentacyclic triterpenoid common in the plant

kingdom. The complexity of Raddeanoside R8 arises from the intricate arrangement of seven

sugar units attached to the aglycone at two different positions, C-3 and C-28.

3. Methodologies in Structure Elucidation

The determination of such a complex natural product structure relies on a combination of

modern analytical techniques. While the specific experimental data for Raddeanoside R8 is

not publicly available in detail, the general workflow for the structure elucidation of similar

saponins involves the following key experiments:

Isolation and Purification: The initial step involves the extraction of the compound from the

plant material, typically using polar solvents, followed by a series of chromatographic

techniques (e.g., column chromatography, HPLC) to isolate the pure compound.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is crucial for

determining the elemental composition and thus the molecular formula of the compound.

Fragmentation patterns observed in tandem MS (MS/MS) experiments provide valuable

information about the sequence of the sugar chains and their linkage to the aglycone.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D NMR (¹H and ¹³C) and 2D NMR

(COSY, HSQC, HMBC, NOESY) experiments are the cornerstone of structure elucidation for

complex organic molecules.

¹H-NMR: Provides information about the number and types of protons in the molecule,

including the characteristic signals for anomeric protons of the sugar units.

¹³C-NMR: Reveals the number of carbon atoms and their chemical environment,

distinguishing between the aglycone and the sugar moieties.
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2D-NMR: These experiments are essential for establishing the connectivity within the

molecule.

COSY (Correlation Spectroscopy): Identifies proton-proton couplings within the same

spin system, helping to trace the proton networks within each sugar unit and the

aglycone.

HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with its

directly attached carbon atom.

HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons

and carbons that are two or three bonds away, which is critical for determining the

linkages between the sugar units and the connection points of the sugar chains to the

aglycone.

NOESY (Nuclear Overhauser Effect Spectroscopy): Provides information about the

spatial proximity of protons, which helps to determine the stereochemistry of the

glycosidic linkages.

Chemical Methods: Acid hydrolysis is often employed to cleave the glycosidic bonds,

allowing for the individual sugar units to be isolated and identified by comparison with

authentic standards (e.g., by GC-MS or chiral HPLC).

4. Data Presentation

Detailed quantitative data, including specific ¹H and ¹³C NMR chemical shifts and mass spectral

fragmentation data for Raddeanoside R8, are contained within the primary scientific literature.

Unfortunately, access to the full text of the original publication, Chemical & Pharmaceutical

Bulletin (Tokyo), 1989, 37(9), 2445-7, which would contain this specific data, is not readily

available. Therefore, a comprehensive table of this data cannot be provided at this time.

5. Experimental Workflow Visualization

The logical workflow for the structure elucidation of a complex saponin like Raddeanoside R8
can be visualized as follows:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15595291/docs?utm_src=pdf-body#elucidation-of-the-chemical-structure-of-raddeanoside-r8-a-technical-overview
https://www.benchchem.com/product/b15595291/docs?utm_src=pdf-body#elucidation-of-the-chemical-structure-of-raddeanoside-r8-a-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595291?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation & Purification

Spectroscopic & Chemical Analysis

Data Interpretation & Structure Determination

Anemone raddeana
(Rhizomes)

Solvent Extraction

Crude Extract

Chromatographic
Separation (CC, HPLC)

Pure Raddeanoside R8

Mass Spectrometry
(HRMS, MS/MS)

NMR Spectroscopy
(1D & 2D)Acid Hydrolysis

Molecular Formula Sugar Sequence & Linkages Aglycone Identification Stereochemistry

Final Structure of
Raddeanoside R8

Click to download full resolution via product page

Figure 1. General workflow for the structure elucidation of Raddeanoside R8.
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6. Conclusion

The chemical structure of Raddeanoside R8 has been established as a complex oleanolic acid

saponin with seven sugar residues. The elucidation of its structure would have followed a

standard but rigorous analytical path involving isolation, mass spectrometry, extensive 1D and

2D NMR spectroscopy, and chemical degradation. For researchers and drug development

professionals, understanding the detailed structure is the first step toward synthesizing

analogs, investigating structure-activity relationships, and exploring the therapeutic potential of

this natural product. Access to the specific spectral data from the original publication is

necessary for a more in-depth analysis and to serve as a reference for future studies on this

compound.

To cite this document: BenchChem. [Elucidation of the Chemical Structure of Raddeanoside
R8: A Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595291/docs#elucidation-of-the-chemical-
structure-of-raddeanoside-r8-a-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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